Cas no 113759-96-9 (1-(4-Chlorophenyl)piperidin-4-one)

• Product Name: 1-(4-Chlorophenyl)piperidin-4-one
• CAS No: 113759-96-9
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD05864503
• CID: 137221
• PubChem ID: 14212774
• Update Time: 2025-08-05

1-(4-Chlorophenyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)piperidin-4-one
• 4-Piperidinone,1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)-4-piperidinone
• 1-(4-Chlorophenyl)-4-piperidone
• 4-Piperidinone,1-(4-chlorophenyl)
• N-(4-chlorophenyl)piperidin-4-one
• CHEMBRDG-BB 4000323
• 1-(4-CHLORO-PHENYL)-PIPERIDIN-4-ONE
• 1-(4-chlorophenyl)piperidin-4-one(SALTDATA: FREE)
• 4-piperidinone, 1-(4-chlorophenyl)-
• A803087
• F9995-1198
• DTXSID70557490
• FT-0683370
• SUPUBCWGOUYLIG-UHFFFAOYSA-N
• 1-(4-Chloro-phenyl)piperidin-4-one
• AKOS000195337
• BB 0254024
• MFCD05864503
• AB22777
• EN300-62400
• D84485
• SCHEMBL710770
• 113759-96-9
• Z295881930
• CS-0133655
• BS-35616
• ALBB-011796

• MDL： MFCD05864503
• Inchi： 1S/C11H12ClNO/c12-9-1-3-10(4-2-9)13-7-5-11(14)6-8-13/h1-4H,5-8H2
• InChI Key： SUPUBCWGOUYLIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCC(CC1)=O

Computed Properties

• Exact Mass: 209.06100
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 361°C at 760 mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.573
• PSA: 20.31000
• LogP: 2.57430

1-(4-Chlorophenyl)piperidin-4-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-Chlorophenyl)piperidin-4-one

1-(4-Chlorophenyl)piperidin-4-one: A Comprehensive Overview

The compound 1-(4-Chlorophenyl)piperidin-4-one, also identified by the CAS number 113759-96-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the structural characteristics, synthetic methods, and recent research findings related to this compound.

The molecular structure of 1-(4-Chlorophenyl)piperidin-4-one comprises a piperidine ring fused with a ketone group at the 4-position, substituted with a 4-chlorophenyl group. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable component in drug design and organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents.

One of the most notable advancements in the study of 1-(4-Chlorophenyl)piperidin-4-one involves its application in medicinal chemistry. Researchers have explored its potential as a building block for constructing complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be used as a precursor for synthesizing novel kinase inhibitors, which hold promise for treating various cancers.

In terms of synthesis, several methods have been developed to efficiently prepare 1-(4-Chlorophenyl)piperidin-4-one. A popular approach involves the cyclization of amino ketones under specific reaction conditions. This method not only ensures high yield but also maintains the stereochemical integrity of the molecule, which is crucial for its biological activity.

The pharmacological evaluation of this compound has revealed interesting insights into its bioactivity. Preclinical studies indicate that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Furthermore, its ability to penetrate cellular membranes suggests potential applications in drug delivery systems.

From an environmental standpoint, researchers have also investigated the degradation pathways of 1-(4-Chlorophenyl)piperidin-4-one. Understanding its environmental fate is essential for assessing its ecological impact and ensuring sustainable practices in chemical manufacturing.

In conclusion, 1-(4-Chlorophenyl)piperidin-4-one stands out as a versatile molecule with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery and organic synthesis underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new facets of this compound's properties and applications, it is poised to make significant contributions to scientific advancements.